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Compound of Interest

Compound Name:
Endothelin-3, human, mouse,

rabbit, rat TFA

Cat. No.: B15605477

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Endothelin-3 (ET-3) is a 21-amino acid vasoactive peptide that plays a crucial role in various

physiological processes through its interaction with the G-protein coupled receptors, Endothelin

Receptor A (ET-A) and Endothelin Receptor B (ET-B).[1] As a member of the endothelin family,

ET-3 is involved in cell-cell signaling, regulation of blood pressure, and the development of

neural crest-derived cell lineages such as melanocytes and enteric neurons.[2] Given its

biological significance, the long-term stability of synthetic Endothelin-3, often supplied as a

trifluoroacetate (TFA) salt, is of paramount importance for ensuring accurate and reproducible

experimental outcomes in research and drug development.

This document provides detailed application notes on the recommended storage conditions for

maintaining the long-term stability of Endothelin-3 TFA. It also outlines experimental protocols

for assessing its stability and presents a summary of its signaling pathway.

Recommended Storage Conditions and Stability
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The long-term stability of Endothelin-3 TFA is critically dependent on proper storage conditions.

As a lyophilized peptide, it is susceptible to degradation by moisture, temperature fluctuations,

and enzymatic activity.

Data Summary: Long-Term Stability of Endothelin-3 TFA
The following table summarizes the recommended storage conditions and reported stability of

Endothelin-3 TFA in both lyophilized and reconstituted forms.

Form
Storage
Temperature

Duration
Supplier
Recommendation/
Data Source

Lyophilized Powder -20°C ≥ 4 years Cayman Chemical

Lyophilized Powder -20°C
General

Recommendation

Tocris Bioscience,

Immunomart

In Solvent -80°C 6 months Medchemexpress

In Solvent -20°C 1 month
Medchemexpress,

Merck Millipore

Note: The stability of Endothelin-3 TFA in solution is significantly shorter than in its lyophilized

form. For long-term storage, it is imperative to store the peptide in its lyophilized state at -20°C

or lower.

Experimental Protocols
To ensure the integrity of Endothelin-3 TFA for long-term studies, it is crucial to follow

standardized protocols for handling, reconstitution, and stability assessment.

Protocol 1: Reconstitution of Lyophilized Endothelin-3
TFA
Objective: To properly dissolve lyophilized Endothelin-3 TFA for experimental use while

minimizing degradation.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605477?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Lyophilized Endothelin-3 TFA

Sterile, nuclease-free water or appropriate buffer (e.g., 5% acetic acid)

Vortex mixer

Pipettes and sterile tips

Procedure:

Before opening, bring the vial of lyophilized Endothelin-3 TFA to room temperature to prevent

condensation.

Add the appropriate volume of sterile water or buffer to the vial to achieve the desired stock

concentration. A common recommendation is to dissolve the peptide to a concentration of 1

mg/ml in water.

Gently vortex or swirl the vial to ensure the peptide is fully dissolved. Avoid vigorous shaking,

which can cause aggregation.

For immediate use, the reconstituted solution can be stored at 4°C for a short period. For

longer storage of the reconstituted peptide, it is recommended to aliquot the solution into

smaller volumes and store at -20°C or -80°C.

Protocol 2: Long-Term Stability Testing
Objective: To assess the stability of Endothelin-3 TFA over an extended period under defined

storage conditions. This protocol is based on general principles outlined in ICH and other

regulatory guidelines.[3][4]

Materials:

Lyophilized Endothelin-3 TFA from a single batch

Climate-controlled stability chambers

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.ema.europa.eu/en/documents/scientific-guideline/guideline-stability-testing-stability-testing-existing-active-substances-and-related-finished-products_en.pdf
https://www.npra.gov.my/easyarticles/images/users/1057/GUIDELINE-FOR-STABILITY-DATA.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605477?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


High-Performance Liquid Chromatography (HPLC) system

Mass Spectrometer (MS)

Appropriate solvents and reagents for HPLC and MS analysis

Procedure:

Sample Preparation: Aliquot the lyophilized Endothelin-3 TFA into multiple vials to be used

for each time point and storage condition.

Storage Conditions:

Long-Term: Store samples at the recommended long-term storage temperature of -20°C ±

5°C.

Accelerated: To predict stability over a shorter period, store samples at an elevated

temperature, for example, 25°C ± 2°C with 60% ± 5% relative humidity (RH) or 40°C ± 2°C

with 75% ± 5% RH.

Time Points:

Long-Term: Test samples at initial (time 0), and then at regular intervals (e.g., 3, 6, 9, 12,

18, 24, 36 months).

Accelerated: Test samples at initial (time 0), and then at more frequent intervals (e.g., 1, 3,

6 months).

Analytical Method:

At each time point, reconstitute a vial of Endothelin-3 TFA as described in Protocol 1.

Analyze the sample using a stability-indicating HPLC method to determine the purity of the

peptide and identify any degradation products.

Use Mass Spectrometry (MS) to confirm the identity of the parent peptide and characterize

any degradation products.
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Data Analysis:

Quantify the percentage of intact Endothelin-3 TFA remaining at each time point.

Establish a degradation profile and calculate the rate of degradation under each storage

condition.

Determine the shelf-life of the product based on the time it takes for the purity to drop

below a pre-defined acceptance criterion (e.g., 90%).

Visualizations
Experimental Workflow for Stability Testing
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Caption: Workflow for assessing the long-term stability of Endothelin-3 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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